Cas no 891109-80-1 (N-(3-fluoro-4-methylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 891109-80-1
• MF: C₁₉H₁₅FN₆OS
• MW: 394.425404787064
• CID: 6043285
• PubChem ID: 7532065
• Update Time: 2025-05-26

N-(3-fluoro-4-methylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• Acetamide, N-(3-fluoro-4-methylphenyl)-2-[[6-(3-pyridinyl)-1,2,4-triazolo[4,3-b]pyridazin-3-yl]thio]-
• AKOS024654313
• N-(3-fluoro-4-methylphenyl)-2-((6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• N-(3-fluoro-4-methylphenyl)-2-[(6-pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)sulfanyl]acetamide
• 891109-80-1
• F2507-0411
• AB00678604-01
• N-(3-fluoro-4-methylphenyl)-2-{[6-(pyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide

• Inchi： 1S/C19H15FN6OS/c1-12-4-5-14(9-15(12)20)22-18(27)11-28-19-24-23-17-7-6-16(25-26(17)19)13-3-2-8-21-10-13/h2-10H,11H2,1H3,(H,22,27)
• InChI Key： BYENEJCKFSBKJV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(F)=C1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=CN=C1)=N2

Computed Properties

• Exact Mass: 394.10120846g/mol
• Monoisotopic Mass: 394.10120846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 12.02±0.70(Predicted)

Additional information on N-(3-fluoro-4-methylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

Comprehensive Analysis of N-(3-fluoro-4-methylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS No. 891109-80-1)

In the rapidly evolving field of medicinal chemistry, N-(3-fluoro-4-methylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS No. 891109-80-1) has emerged as a compound of significant interest. This molecule, characterized by its unique triazolopyridazine core and fluoro-methylphenyl substituent, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which combine a pyridine ring and a thioacetamide linkage, offering versatile reactivity and binding properties.

The compound's CAS No. 891109-80-1 is frequently searched in academic and industrial databases, reflecting its growing relevance in pharmaceutical research. Recent trends indicate a surge in queries related to "triazolopyridazine derivatives" and "fluoro-substituted acetamides," highlighting the demand for innovative scaffolds in kinase inhibition and targeted therapy. Its sulfanyl group further enhances its potential as a modulator of protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research.

From a synthetic perspective, N-(3-fluoro-4-methylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide exemplifies modern heterocyclic chemistry strategies. The integration of a pyridin-3-yl moiety into the 1,2,4-triazolo[4,3-b]pyridazine system has been explored in recent publications, with emphasis on optimizing bioavailability and selectivity. These advancements align with the broader industry focus on fragment-based drug design, where such compounds serve as valuable building blocks.

Analytical studies of CAS No. 891109-80-1 reveal promising physicochemical properties, including moderate lipophilicity and hydrogen-bonding capacity, making it suitable for central nervous system (CNS) drug development. This aligns with current market demands for blood-brain barrier permeable compounds, particularly in neuroinflammation and cognitive disorder research. The 3-fluoro-4-methylphenyl group contributes to enhanced metabolic stability, addressing a common challenge in small-molecule optimization.

In the context of structure-activity relationship (SAR) studies, this compound's 1,2,4-triazolo[4,3-b]pyridazine scaffold has drawn comparisons to clinically validated kinase inhibitors. Computational modeling suggests potential interactions with ATP-binding pockets, sparking investigations into its utility for precision medicine applications. The thioether linkage in its structure offers unique opportunities for prodrug development, a trending approach in controlled drug release systems.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of N-(3-fluoro-4-methylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide indicates favorable characteristics for further development. Its low ecotoxicity profile meets contemporary standards for green chemistry in pharmaceutical manufacturing, responding to growing concerns about environmental sustainability in the chemical industry.

Patent literature reveals increasing protection around triazolopyridazine-based compounds, with CAS No. 891109-80-1 appearing in several applications related to inflammatory diseases and metabolic disorders. This intellectual property landscape reflects the compound's commercial potential, particularly in niche therapeutic areas with unmet medical needs. The inclusion of both fluorine and methyl groups on the phenyl ring represents a strategic balance between electronic effects and steric considerations in modern drug design.

As research continues, N-(3-fluoro-4-methylphenyl)-2-{6-(pyridin-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide stands at the intersection of multiple cutting-edge technologies, including cryo-EM structure determination and AI-assisted molecular docking. Its complex structure serves as an excellent case study for computational chemistry methods, addressing frequent search queries about molecular dynamics simulations of heteroaromatic systems.

The compound's versatility extends to material science applications, where its π-conjugated system shows potential in organic electronics. This dual pharmaceutical-materials functionality represents an emerging paradigm in molecular engineering, answering industry demands for multifunctional compounds that can bridge different technological sectors.

In conclusion, CAS No. 891109-80-1 exemplifies the innovation driving contemporary medicinal chemistry. Its unique combination of fluorinated aromatic, triazolopyridazine, and thioacetamide features positions it as a valuable tool for addressing current challenges in drug discovery and materials development. As research progresses, this compound will likely continue to generate significant interest across multiple scientific disciplines.